Cas no 1232801-51-2 (2-(2-Chlorophenoxy)-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(2-Chlorophenoxy)-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 1232801-51-2
• MF: C₁₁H₈ClNO₃S
• MW: 269.704120635986
• MDL: MFCD15731775
• CID: 4689746
• Update Time: 2023-08-14

2-(2-Chlorophenoxy)-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenoxy)-4-methyl-1,3-thiazole-5-carboxylic acid
• 2-(2-Chlorophenoxy)-4-methylthiazole-5-carboxylic acid
• STK929891
• BBL011162
• T3895
• 5-thiazolecarboxylic acid, 2-(2-chlorophenoxy)-4-methyl-
• 2-(2-Chlorophenoxy)-4-methyl-1,3-thiazole-5-carboxylic acid

• MDL： MFCD15731775
• Inchi： 1S/C11H8ClNO3S/c1-6-9(10(14)15)17-11(13-6)16-8-5-3-2-4-7(8)12/h2-5H,1H3,(H,14,15)
• InChI Key： JFTPBEZDYSGECQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OC1=NC(C)=C(C(=O)O)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Topological Polar Surface Area: 87.7

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 450.0±55.0 °C at 760 mmHg
• Flash Point: 225.9±31.5 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-(2-Chlorophenoxy)-4-methyl-1,3-thiazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers